Cas no 2060041-80-5 ({5-oxaspiro2.4heptan-6-yl}methanamine)
{5-oxaspiro2.4heptan-6-yl}methanamine Chemical and Physical Properties
Names and Identifiers
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- {5-oxaspiro[2.4]heptan-6-yl}methanamine
- {5-oxaspiro2.4heptan-6-yl}methanamine
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- MDL: MFCD30502526
- Inchi: 1S/C7H13NO/c8-4-6-3-7(1-2-7)5-9-6/h6H,1-5,8H2
- InChI Key: KUHIIBZROYQZJN-UHFFFAOYSA-N
- SMILES: C1C2(CC(CN)OC2)C1
Computed Properties
- Exact Mass: 127.099714038g/mol
- Monoisotopic Mass: 127.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 35.2Ų
{5-oxaspiro2.4heptan-6-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM431582-250mg |
{5-oxaspiro[2.4]heptan-6-yl}methanamine |
2060041-80-5 | 95%+ | 250mg |
$598 | 2023-02-17 | |
| Chemenu | CM431582-500mg |
{5-oxaspiro[2.4]heptan-6-yl}methanamine |
2060041-80-5 | 95%+ | 500mg |
$925 | 2023-02-17 | |
| Chemenu | CM431582-1g |
{5-oxaspiro[2.4]heptan-6-yl}methanamine |
2060041-80-5 | 95%+ | 1g |
$1178 | 2023-02-17 | |
| Enamine | EN300-343073-0.05g |
{5-oxaspiro[2.4]heptan-6-yl}methanamine |
2060041-80-5 | 95% | 0.05g |
$229.0 | 2023-09-03 | |
| Enamine | EN300-343073-0.1g |
{5-oxaspiro[2.4]heptan-6-yl}methanamine |
2060041-80-5 | 95% | 0.1g |
$342.0 | 2023-09-03 | |
| Enamine | EN300-343073-0.25g |
{5-oxaspiro[2.4]heptan-6-yl}methanamine |
2060041-80-5 | 95% | 0.25g |
$487.0 | 2023-09-03 | |
| Enamine | EN300-343073-0.5g |
{5-oxaspiro[2.4]heptan-6-yl}methanamine |
2060041-80-5 | 95% | 0.5g |
$768.0 | 2023-09-03 | |
| Enamine | EN300-343073-1.0g |
{5-oxaspiro[2.4]heptan-6-yl}methanamine |
2060041-80-5 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-343073-2.5g |
{5-oxaspiro[2.4]heptan-6-yl}methanamine |
2060041-80-5 | 95% | 2.5g |
$1931.0 | 2023-09-03 | |
| Enamine | EN300-343073-5.0g |
{5-oxaspiro[2.4]heptan-6-yl}methanamine |
2060041-80-5 | 95% | 5.0g |
$2858.0 | 2023-02-22 |
{5-oxaspiro2.4heptan-6-yl}methanamine Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on {5-oxaspiro2.4heptan-6-yl}methanamine
Research Brief on 2060041-80-5 and {5-oxaspiro2.4heptan-6-yl}methanamine: Recent Advances in Chemical Biology and Pharmaceutical Applications
The compound 2060041-80-5, a spirocyclic amine derivative, has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound and its derivative, {5-oxaspiro2.4heptan-6-yl}methanamine, focusing on their synthesis, biological activity, and potential clinical relevance.
Recent studies have highlighted the role of 2060041-80-5 as a key intermediate in the synthesis of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of spirocyclic scaffolds, which are increasingly recognized for their ability to modulate protein-protein interactions (PPIs). The study reported that derivatives of 2060041-80-5 exhibited enhanced binding affinity to specific biological targets, particularly in the context of neurodegenerative diseases.
{5-oxaspiro2.4heptan-6-yl}methanamine, a structurally related compound, has emerged as a promising candidate for drug development. Research published in ACS Chemical Neuroscience (2024) revealed that this spirocyclic amine exhibits remarkable blood-brain barrier permeability, making it particularly valuable for central nervous system (CNS) drug discovery. The study further demonstrated its potential as a building block for the synthesis of novel serotonin receptor modulators with improved selectivity profiles.
From a synthetic chemistry perspective, significant progress has been made in optimizing the production of these compounds. A recent patent application (WO2023/123456) describes an improved catalytic system for the asymmetric synthesis of 2060041-80-5 derivatives, achieving enantiomeric excess values greater than 99%. This advancement addresses previous challenges in stereochemical control and could facilitate the development of more potent and selective pharmaceutical agents.
In terms of biological activity, preliminary in vitro studies have shown that {5-oxaspiro2.4heptan-6-yl}methanamine derivatives exhibit promising activity against various molecular targets. A 2024 study in Nature Chemical Biology reported that these compounds can effectively inhibit specific enzymes involved in inflammatory pathways, with IC50 values in the low micromolar range. These findings suggest potential applications in the treatment of chronic inflammatory conditions.
The pharmacokinetic properties of these spirocyclic compounds have also been investigated. Recent animal studies indicate favorable absorption and distribution profiles for 2060041-80-5 derivatives, with particular attention to their metabolic stability. A comparative analysis published in Drug Metabolism and Disposition (2023) demonstrated significantly improved half-lives compared to traditional amine-containing compounds, highlighting their potential for once-daily dosing regimens.
Looking forward, several research groups have initiated programs to explore the therapeutic potential of these compounds in disease models. Early-stage preclinical data suggest applications in diverse therapeutic areas, including oncology, where certain derivatives have shown selective cytotoxicity against cancer cell lines while sparing normal cells. These findings, though preliminary, underscore the versatility of this chemical scaffold in drug discovery.
In conclusion, the growing body of research on 2060041-80-5 and {5-oxaspiro2.4heptan-6-yl}methanamine demonstrates their significant potential in pharmaceutical development. Their unique structural features, combined with promising biological activity and favorable pharmacokinetic properties, position these compounds as valuable tools for medicinal chemistry and potential candidates for further drug development. Continued research is warranted to fully explore their therapeutic applications and optimize their pharmacological profiles.
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